Cas no 905084-13-1 (2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one)

• Product Name: 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one
• CAS No: 905084-13-1
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5426083
• Update Time: 2025-10-28

2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-Tetrahydro-2-(2-propen-1-ylthio)-4H-cyclopentapyrimidin-4-one (ACI)
• 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one

• Inchi： 1S/C10H12N2OS/c1-2-6-14-10-11-8-5-3-4-7(8)9(13)12-10/h2H,1,3-6H2,(H,11,12,13)
• InChI Key： XGMUVDJYUQVTPM-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC=2NC(SCC=C)=N1

Additional information on 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one

Compound CAS No. 905084-13-1: 2-(Prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one

The compound with CAS No. 905084-13-1, known as 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentadpyrimidine ring system with a sulfanyl group attached to the propenyl moiety. Its unique structure and functional groups make it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of cyclopentadpyrimidine derivatives as bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such compounds exhibit potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. The presence of the propenylsulfanyl group in this compound adds another layer of complexity and functionality, potentially enhancing its bioavailability and selectivity.

The synthesis of 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one involves a multi-step process that combines principles from heterocyclic chemistry and sulfur chemistry. The key steps include the formation of the cyclopentadpyrimidine ring through cyclization reactions and the subsequent introduction of the propenylsulfanyl group via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions and improve yields.

From a structural standpoint, the compound features a fused bicyclic system with a pyrimidine core and a five-membered ring containing sulfur. This arrangement creates a rigid framework that can potentially interact with biological targets through hydrogen bonding and π–π interactions. The propenylsulfanyl group further contributes to the molecule's hydrophobicity and electronic properties, making it suitable for modulating pharmacokinetic profiles.

Emerging research has also explored the use of cyclopentadpyrimidine derivatives in anti-inflammatory and antioxidant therapies. A study published in *Chemical Biology & Drug Design* revealed that certain analogs of this compound exhibit significant radical scavenging activity, suggesting their potential application in treating oxidative stress-related diseases such as neurodegenerative disorders.

In terms of applications, 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one serves as a valuable intermediate in the synthesis of more complex bioactive molecules. Its versatility allows chemists to modify various functional groups while maintaining the integrity of the core structure. This makes it an essential building block in medicinal chemistry research.

Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. These studies have identified key residues responsible for binding affinity and provided guidance for further optimization of its structure to enhance therapeutic efficacy.

In conclusion, CAS No. 905084-13-1, or 2-(prop-2-en-1-ylsulfanyl)-3H,4H,5H,6H,7H-cyclopentadpyrimidin-4-one, represents a cutting-edge molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and functional groups position it as a valuable tool for researchers aiming to develop novel therapeutic agents targeting complex biological systems.